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Compound of Interest

Compound Name: Malonyl chloride

Cat. No.: B156481 Get Quote

An In-depth Technical Guide to Propanedioyl Dichloride

Nomenclature and Identification
Propanedioyl dichloride, a highly reactive organic compound, is systematically named under

IUPAC nomenclature as propanedioyl dichloride.[1][2] It is more commonly known by its trivial

name, malonyl chloride.[2][3] This dichloride is the acyl chloride derivative of malonic acid.[2]

A comprehensive list of its synonyms and identifiers is provided below for cross-referencing in

scientific literature and chemical databases.
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Identifier Type Value

Preferred IUPAC Name Propanedioyl dichloride[2]

Common Name Malonyl chloride[2][3]

Synonyms

Malonyl dichloride, Malonic acid dichloride,

Malonoyl chloride, Propanedioyl chloride,

Methane-1,1-dicarbonyl chloride[1][3][4][5][6]

CAS Number 1663-67-8[1][3]

Molecular Formula C₃H₂Cl₂O₂[1][3]

InChI InChI=1S/C3H2Cl2O2/c4-2(6)1-3(5)7/h1H2[1][6]

InChIKey SXYFKXOFMCIXQW-UHFFFAOYSA-N[1][6]

SMILES C(C(=O)Cl)C(=O)Cl[1][2]

Physicochemical Properties
Propanedioyl dichloride is a colorless to clear yellow or brown liquid.[2][3] It is a dense liquid

that decomposes in water.[3][7] A summary of its key physical and chemical properties is

presented in the table below.
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Property Value

Molecular Weight 140.95 g/mol [1][3]

Appearance
Colorless to clear yellow to orange to brown

liquid[2][3]

Density 1.449 g/mL at 25 °C[3][7]

Boiling Point 53-55 °C at 19 mmHg[3][7]

Flash Point 117 °F (47.2 °C)[3][7]

Refractive Index n20/D 1.465[3][7]

Water Solubility Decomposes[3][7]

Vapor Pressure 3.16 mmHg at 25°C[7]

Synthesis and Experimental Protocols
The primary method for the synthesis of propanedioyl dichloride is the reaction of malonic acid

with a chlorinating agent, most commonly thionyl chloride.[2][3]

Synthesis of Propanedioyl Dichloride from Malonic Acid
This protocol describes the preparation of propanedioyl dichloride using thionyl chloride as the

chlorinating agent.

Materials:

Malonic acid

Thionyl chloride (SOCl₂)

Distillation apparatus

Reaction flask with a reflux condenser and a gas outlet

Heating mantle
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Procedure:

In a fume hood, equip a round-bottom flask with a reflux condenser and a gas trap to

neutralize the HCl and SO₂ byproducts.

Place malonic acid into the flask.

Slowly add an excess of thionyl chloride to the malonic acid at room temperature. The

reaction is exothermic and will produce gaseous byproducts.

Once the initial reaction subsides, gently heat the mixture to reflux until the evolution of gas

ceases, indicating the completion of the reaction.

After the reaction is complete, remove the excess thionyl chloride by distillation.

The remaining liquid is propanedioyl dichloride, which can be purified by vacuum distillation.

[3] It is important to note that propanedioyl dichloride is unstable at room temperature and

should be freshly distilled or stored at a low temperature (2-8°C) for a few days.[3]

Malonic Acid
(HOOC-CH₂-COOH)

Propanedioyl Dichloride
(ClOC-CH₂-COCl)
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(SOCl₂)

 Reagent

Byproducts
(SO₂ + HCl)

 Releases

Click to download full resolution via product page

Caption: Synthesis of propanedioyl dichloride from malonic acid.

Applications in Organic Synthesis
Propanedioyl dichloride is a valuable bifunctional electrophile used in various organic

syntheses.[2][8] Its two acyl chloride groups can react with a wide range of nucleophiles,

making it a key building block for the synthesis of diverse molecular architectures.

Synthesis of Cyclic Compounds
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As a bifunctional compound, propanedioyl dichloride is frequently used in the preparation of

cyclic compounds through diacylation reactions.[2] It can react with dinucleophiles to form

heterocyclic or carbocyclic rings. For example, it reacts with 1,3-dicarbonyl compounds to form

barbiturates and their derivatives, which are an important class of pharmaceutical compounds.

Acylating Agent
Propanedioyl dichloride serves as an excellent acylating agent for introducing the malonyl

group into molecules.[8][9] This is particularly useful in the synthesis of pharmaceuticals,

agrochemicals, and specialty polymers.[3][8]
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Caption: General reactivity of propanedioyl dichloride.

Safety and Handling
Propanedioyl dichloride is a hazardous chemical that requires careful handling. It is classified

as a flammable liquid and vapor and causes severe skin burns and eye damage.[1] It reacts

violently with water and protic solvents.[3]
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Hazard Statement GHS Code

Flammable liquid and vapor H226[1]

Causes severe skin burns and eye damage H314[1]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Wear protective gloves, clothing, eye protection, and face protection.[9]

In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

advice.[9]

Store in a well-ventilated place and keep cool.[3]

Use in a fume hood.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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